Cas no 13206-31-0 (5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic Acid)

• Product Name: 5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic Acid
• CAS No: 13206-31-0
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 159709
• PubChem ID: 98398
• Update Time: 2025-10-28

5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 5,5-dimethyl-2-(1-methylethyl)-
• 2-isopropyl-5,5-dimethylthiazolidine-4-carboxylic acid
• 5,5-dimethyl-2-propan-2-yl-1,3-thiazolidine-4-carboxylic acid
• 2-isopropyl-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• 2-isopropyl-5,5-dimethylt
• 2-Isopropyl-5,5-dimethyl-thiazolidin-4-carbonsaeure
• 2-isopropyl-5,5-dimethyl-thiazolidine-4-carboxylic acid
• 5,5-Dimethyl-2-isopropyl-thiazolidin-carbonsaeure-(4)
• AC1L404Z
• AC1Q5UEA
• AR-1E2934
• CTK0H7105
• EINECS 236-174-1
• N,S-(2-methyl-propane-1,1-diyl)-penicillamine
• NSC120750
• SureCN7552953
• 5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic acid
• JZ7Y3897YC
• 13206-31-0
• 5,5-Dimethyl-2-(propan-2-yl)-1,3-thiazolidine-4-carboxylic acid
• NSC 120750
• NS00052093
• DTXSID70927518
• 4-THIAZOLIDINECARBOXYLIC ACID, 2-ISOPROPYL-5,5-DIMETHYL-
• NSC-120750
• UNII-JZ7Y3897YC
• SCHEMBL7552953
• 4-Thiazolidinecarboxylic acid, 5,5-dimethyl-2-(1-methylethyl)-
• 5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic Acid

• Inchi： 1S/C9H17NO2S/c1-5(2)7-10-6(8(11)12)9(3,4)13-7/h5-7,10H,1-4H3,(H,11,12)
• InChI Key： JLLDUMMFTKVTLS-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)NC(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 203.09811
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 334.7±37.0 °C at 760 mmHg
• Flash Point: 156.2±26.5 °C
• PSA: 49.33
• LogP: 1.86550
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic Acid

5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic Acid: A Comprehensive Overview

The compound with CAS No. 13206-31-0, commonly referred to as 5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic Acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazolidine derivatives, which have garnered considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiazolidine ring system with specific substituents that confer unique chemical and biological properties.

Recent studies have highlighted the potential of 5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic Acid as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The methyl groups and the 1-methylethyl substituent play a crucial role in modulating the compound's reactivity and stability, making it an ideal candidate for further functionalization.

In terms of synthesis, this compound can be prepared via various routes, including cyclization reactions and nucleophilic substitutions. One notable method involves the reaction of an appropriate thioamide with an aldehyde or ketone under acidic conditions. The optimization of these reactions has been a focal point for chemists aiming to improve yield and purity. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact.

The chemical properties of 5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic Acid are influenced by its thiazolidine core. This ring system exhibits moderate stability under physiological conditions, making it suitable for biomedical applications. Additionally, the carboxylic acid group facilitates further modifications, such as esterification or amidation, which can enhance its solubility and bioavailability.

From an application standpoint, this compound has shown promise in the development of novel materials with tailored properties. For instance, its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Furthermore, its role as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective reactions.

Recent research has also delved into the environmental fate and toxicity of 5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic Acid. Studies indicate that it undergoes biodegradation under aerobic conditions, suggesting minimal ecological risks when used responsibly. However, further investigations are required to fully understand its long-term impact on ecosystems.

In conclusion, 5,5-Dimethyl-2-(1-methylethyl)-4-thiazolidinecarboxylic Acid (CAS No. 13206-31-0) is a versatile compound with vast potential across multiple disciplines. Its unique structure and reactivity make it a valuable tool in modern organic synthesis and material science. As research continues to uncover new applications and optimizations for its synthesis and use, this compound is poised to play an increasingly important role in advancing scientific innovation.